2-{3-[(3-chlorophenyl)methanesulfonyl]-1H-indol-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide

Specification

• CAS No.: 893285-87-5
• Molecular Formula: C26H25ClN2O3S
• Molecular Weight: 481.01
• IUPAC Name: 2-[3-[(3-chlorophenyl)methylsulfonyl]indol-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• Standard InChI: InChI=1S/C26H25ClN2O3S/c1-18(2)20-10-12-22(13-11-20)28-26(30)16-29-15-25(23-8-3-4-9-24(23)29)33(31,32)17-19-6-5-7-21(27)14-19/h3-15,18H,16-17H2,1-2H3,(H,28,30)
• Standard InChI Key: NIZWFJQNBHVEQX-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC4=CC(=CC=C4)Cl

Introduction

Synthesis and Purification

The synthesis of indole derivatives often involves multiple steps, including the formation of the indole ring and the introduction of functional groups such as methanesulfonyl and acetamide. These processes typically require careful control of reaction conditions, including temperature, solvent choice, and reaction time, to ensure high yields and purity of the final product. Purification methods like recrystallization or chromatography are commonly used to achieve the desired purity.

Biological Activities and Potential Applications

Indole derivatives are known for their diverse biological activities, which make them promising candidates for therapeutic applications. These include:

• Anti-inflammatory and Analgesic Properties: Indoles have been studied for their potential to inhibit inflammatory pathways and provide pain relief.

• Anticancer Properties: Some indole derivatives have shown promise in inhibiting cancer cell growth and proliferation.

• Antimicrobial Activity: Sulfonamide derivatives, which include some indole-based compounds, are known for their ability to inhibit bacterial growth.

Research Findings and Future Directions

While specific research findings on 2-{3-[(3-chlorophenyl)methanesulfonyl]-1H-indol-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide are not available, studies on similar compounds suggest that further investigation into their biological activities and therapeutic potential is warranted. Molecular docking studies and in vitro assays can provide valuable insights into the compound's interactions with biological targets and its potential efficacy.